Cas no 898767-05-0 (3-(1,3-Dioxolan-2-ylmethyl)benzoic acid)

898767-05-0 structure
Product name:3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
- MFCD06200652
- DTXSID60645375
- 3-((1,3-dioxolan-2-yl)methyl)benzoic acid
- 3-[(1,3-Dioxolan-2-yl)methyl]benzoic acid
- 3-(1,3-DIOXOLAN-2-YLMETHYL)BENZOICACID
- AKOS016022830
- SCHEMBL3150745
- 898767-05-0
- OZMJVFGAVKZJMT-UHFFFAOYSA-N
-
- MDL: MFCD06200652
- Inchi: InChI=1S/C11H12O4/c12-11(13)9-3-1-2-8(6-9)7-10-14-4-5-15-10/h1-3,6,10H,4-5,7H2,(H,12,13)
- InChI Key: OZMJVFGAVKZJMT-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)C(=O)O)CC2OCCO2
Computed Properties
- Exact Mass: 208.07355886g/mol
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 1.4
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB367292-2 g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%; . |
898767-05-0 | 97% | 2 g |
€1,209.10 | 2023-07-19 | |
abcr | AB367292-2g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%; . |
898767-05-0 | 97% | 2g |
€1209.10 | 2025-02-19 | |
Ambeed | A824839-1g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid |
898767-05-0 | 95+% | 1g |
$385.0 | 2024-04-16 | |
A2B Chem LLC | AD09253-1g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid |
898767-05-0 | 97% | 1g |
$516.00 | 2024-04-19 | |
Crysdot LLC | CD11023854-1g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid |
898767-05-0 | 95+% | 1g |
$381 | 2024-07-19 | |
Matrix Scientific | 087032-5g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97% |
898767-05-0 | 97% | 5g |
$1412.00 | 2023-09-10 | |
Chemenu | CM297998-1g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid |
898767-05-0 | 95% | 1g |
$381 | 2023-02-16 | |
Matrix Scientific | 087032-1g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97% |
898767-05-0 | 97% | 1g |
$385.00 | 2023-09-10 | |
abcr | AB367292-1 g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%; . |
898767-05-0 | 97% | 1 g |
€748.70 | 2023-07-19 | |
Fluorochem | 207291-5g |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid |
898767-05-0 | 97% | 5g |
£1753.00 | 2022-03-01 |
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid Related Literature
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1. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:898767-05-0)3-(1,3-Dioxolan-2-ylmethyl)benzoic acid

Purity:99%
Quantity:1g
Price ($):346.0